4-Hydroxy Mestranol
4-Hydroxy Mestranol
Brand Name:
Vulcanchem
CAS No.:
65694-22-6
VCID:
VC20810995
InChI:
InChI=1S/C21H26O3/c1-4-21(23)12-10-17-15-5-6-16-13(7-8-18(24-3)19(16)22)14(15)9-11-20(17,21)2/h1,7-8,14-15,17,22-23H,5-6,9-12H2,2-3H3/t14-,15-,17+,20+,21+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)OC
Molecular Formula:
C21H26O3
Molecular Weight:
326.4 g/mol
4-Hydroxy Mestranol
CAS No.: 65694-22-6
Cat. No.: VC20810995
Molecular Formula: C21H26O3
Molecular Weight: 326.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 65694-22-6 |
|---|---|
| Molecular Formula | C21H26O3 |
| Molecular Weight | 326.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-4,17-diol |
| Standard InChI | InChI=1S/C21H26O3/c1-4-21(23)12-10-17-15-5-6-16-13(7-8-18(24-3)19(16)22)14(15)9-11-20(17,21)2/h1,7-8,14-15,17,22-23H,5-6,9-12H2,2-3H3/t14-,15-,17+,20+,21+/m1/s1 |
| Standard InChI Key | SRAITNKTWXKYDH-QOGIMEQTSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4O)OC |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)OC |
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